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Compound of Interest

Compound Name: Boc-2-cyano-D-phenylalanine

Cat. No.: B1336539

Technical Guide: Boc-2-cyano-D-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Boc-2-cyano-D-phenylalanine, a
key building block in modern peptide synthesis and medicinal chemistry. This document
outlines its chemical properties, general experimental protocols, and its role in the development
of novel therapeutics.

Core Compound Data

Boc-2-cyano-D-phenylalanine is a derivative of the amino acid D-phenylalanine. It features a
tert-butyloxycarbonyl (Boc) protecting group on the amine and a cyano group at the 2-position
of the phenyl ring. This unique structure imparts specific functionalities beneficial for peptide
synthesis and drug design.[1]
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Property Value Reference
CAS Number 261380-28-3 [1]
Molecular Formula C15H18N204 [1]
Molecular Weight 290.3 g/mol [1]
Appearance White to off-white solids [1]
Purity > 99% (HPLC) [1]
Melting Point 82-91 °C [1]
Storage Conditions 0-8°C [1]

Boc-D-Phe(2-CN)-OH, Boc-o-
Synonyms [1]
Cyano-D-Phe-OH

Role in Peptide Synthesis and Drug Discovery

The strategic placement of the Boc and cyano groups makes Boc-2-cyano-D-phenylalanine a
valuable reagent in synthetic chemistry.

e Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is a widely used protecting
group for amines in peptide synthesis.[2] It is stable under a variety of reaction conditions but
can be easily removed with acid, such as trifluoroacetic acid (TFA).[2][3] This allows for the
sequential addition of amino acids to a growing peptide chain in a controlled manner.[2]

e Cyano Group: The introduction of a cyano group onto the phenyl ring enhances the
molecule's utility in drug development. This group can influence the biological activity and
stability of peptides.[4][5] It can also serve as a chemical handle for further modifications,
enabling the creation of diverse molecular architectures for novel therapeutic agents.[4][5]

The incorporation of Boc-2-cyano-D-phenylalanine into peptides can lead to modified
peptides with enhanced properties for drug development, targeting specific biological
pathways.[1]

Experimental Protocols
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While specific, detailed experimental protocols for Boc-2-cyano-D-phenylalanine are not
readily available in the public domain, the following are general procedures for the synthesis of
Boc-protected amino acids and their use in peptide synthesis. These can be adapted by skilled
professionals for the specific requirements of this compound.

General Synthesis of a Boc-Protected Amino Acid
This protocol describes a general method for the N-tert-butoxycarbonylation of an amino acid.

» Dissolution: The amino acid is dissolved in a suitable solvent mixture, such as agueous
dioxane or a mixture of THF and water.

» Basification: A base, like sodium hydroxide, is added to the solution.
» Addition of Boc Anhydride: Di-tert-butyl dicarbonate (Bocz0) is added to the reaction mixture.

o Reaction: The mixture is stirred at room temperature for several hours to allow the reaction
to complete.

o Workup: The organic solvent is removed under vacuum. The aqueous solution is then
acidified, typically with a cold solution of potassium hydrogen sulfate or dilute HCI, and
extracted with an organic solvent like ethyl acetate.

 Purification: The combined organic extracts are washed, dried, and the solvent is evaporated
to yield the Boc-protected amino acid. Further purification can be achieved by crystallization.

General Workflow for Boc Solid-Phase Peptide
Synthesis (SPPS)

The following diagram illustrates a typical cycle for incorporating an amino acid, such as Boc-2-
cyano-D-phenylalanine, into a peptide chain using solid-phase synthesis.
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Signaling Pathways
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Currently, there is no specific information available in the public domain that directly links Boc-
2-cyano-D-phenylalanine to the modulation of or interaction with specific signaling pathways.
Its utility is primarily established as a building block in the synthesis of peptides and other
organic molecules which may, in turn, be designed to interact with such pathways.

Logical Relationships in Application

The following diagram illustrates the logical flow from the core compound to its potential
applications in research and development.
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Application Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1336539#boc-2-cyano-d-phenylalanine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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